Cas no 20669-04-9 (3,3-Dimethylpentan-2-one)

3,3-Dimethylpentan-2-one structure
3,3-Dimethylpentan-2-one structure
Product Name:3,3-Dimethylpentan-2-one
CAS No:20669-04-9
MF:C7H14O
MW:114.185462474823
MDL:MFCD02181195
CID:51608
PubChem ID:140738
Update Time:2025-04-18

3,3-Dimethylpentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-Dimethylpentan-2-one
    • 2-Pentanone,3,3-dimethyl
    • 3,3-Dimethyl-2-pentanon
    • 3,3-dimethyl-2-pentanone
    • 3,3-dimethyl-pentan-2-one
    • 3,3-dimethylpentane-4-one
    • 3,3-dimethylpentanone
    • methyl 1,1-dimethylpropyl ketone
    • 20669-04-9
    • FS-5235
    • DTXSID40174714
    • AKOS006279678
    • A814797
    • tert-amyl methyl ketone
    • MFCD02181195
    • C2H5C(CH3)2COCH3
    • EN300-120891
    • 3, 3-dimethylpentan-2-one
    • SCHEMBL269270
    • 2-Pentanone, 3,3-dimethyl-
    • SY063251
    • Methyl-tert.-amyl-keton
    • Methyl tert-pentyl ketone
    • F77944
    • MDL: MFCD02181195
    • Inchi: 1S/C7H14O/c1-5-7(3,4)6(2)8/h5H2,1-4H3
    • InChI Key: QSHJLBQLQVSEFV-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C)(C)CC

Computed Properties

  • Exact Mass: 114.10400
  • Monoisotopic Mass: 114.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Molecular Weight: 114.19

Experimental Properties

  • Density: 0.8119
  • Melting Point: -46.2°C (estimate)
  • Boiling Point: 131 °C
  • Flash Point: 22.4°C
  • Refractive Index: 1.4080
  • PSA: 17.07000
  • LogP: 2.01160

3,3-Dimethylpentan-2-one Customs Data

  • HS CODE:2914190090
  • Customs Data:

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3,3-Dimethylpentan-2-one Pricemore >>

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3,3-Dimethylpentan-2-one Related Literature

  • 1. Kinetics of the gas-phase thermal decomposition of 2,3-dimethyl-2,3-epoxypentane
    Michael C. Flowers,Malcolm R. Honeyman J. Chem. Soc. Faraday Trans. 1 1983 79 2179
  • 2. 192. The synthesis and reactions of branched-chain hydrocarbons. Part X. The rearrangement of α-ethynyl alcohols to unsaturated carbonyl compounds
    M. F. Ansell,J. W. Hancock,W. J. Hickinbottom J. Chem. Soc. 1956 911
  • 3. The synthesis and reactions of branched-chain hydrocarbons. Part IX. The preparation of some branched-chain alcohols and ketones
    M. F. Ansell,M. A. Davis,J. W. Hancock,W. J. Hickinbottom,P. G. Holton,A. A. Hyatt J. Chem. Soc. 1955 2705
  • 4. Heats of formation of aliphatic ketones: structure correlation based on environment treatment
    Jacques-Emile Dubois,Heinz Herzog J. Chem. Soc. Chem. Commun. 1972 932
  • 5. Chemistry of the SO bond. Part 6. Infrared and Raman spectra of some methyl-substituted trimethylene sulphites
    Desmond G. Hellier,Frederick J. Webb J. Chem. Soc. Perkin Trans. 2 1977 612
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